Cas no 2228185-75-7 (methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228185-75-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5963531
• PubChem ID: 165612759
• Update Time: 2025-08-05

methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228185-75-7
• EN300-1740117

• Inchi： 1S/C8H11N3O3/c1-11-4-5(6(12)3-9)7(10-11)8(13)14-2/h4H,3,9H2,1-2H3
• InChI Key： XCXVYWGODRJBNH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(CN)=O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.2Ų

Additional information on methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228185-75-7): A Comprehensive Overview

Methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228185-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group, an aminoacetyl side chain, and a carboxylate moiety, contribute to its unique chemical properties and biological interactions.

The methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate structure is characterized by a pyrazole core, which is a heterocyclic aromatic compound containing nitrogen atoms at positions 1 and 5. The pyrazole ring is a versatile scaffold that has been extensively studied for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. The addition of functional groups such as the methyl group and the aminoacetyl side chain enhances the compound's reactivity and binding affinity, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-viral, and anti-cancer applications. The methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate molecule has been investigated for its potential role in modulating biological pathways associated with these diseases. Its ability to interact with specific enzymes and receptors has made it a focus of attention for medicinal chemists seeking to develop novel drugs.

One of the key aspects of this compound is its potential as a chelating agent. The carboxylate group and the aminoacetyl side chain can coordinate with metal ions, which has implications for applications in metallodrug development. Metallodrugs are a class of therapeutic agents that utilize metal ions to target specific biological processes. The methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate structure provides a suitable framework for designing such compounds, potentially leading to new treatments for metal-related disorders.

The synthesis of methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrazole core, followed by functionalization with the methyl group and the aminoacetyl side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations. The final product is then purified through techniques such as column chromatography or recrystallization to meet pharmaceutical standards.

The pharmacological properties of methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate have been studied in various cellular and animal models. Preliminary findings suggest that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammation and cancer progression. For instance, it has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has demonstrated interactions with kinases and other signaling molecules, suggesting its utility in developing targeted therapies.

The role of computational chemistry in understanding the behavior of methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into the binding mechanisms and help in designing analogs with improved potency and selectivity. Furthermore, computational methods have been employed to assess the metabolic stability and pharmacokinetic properties of the compound, aiding in its optimization for clinical use.

In conclusion, methyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228185-75-7) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for drug discovery and development. As research continues to uncover new biological activities and mechanisms associated with pyrazole derivatives, compounds like this one are likely to play an increasingly important role in addressing various diseases.